Cas no 1379686-48-2 (3,5-dimethyl-4-(1-piperazinyl)-Benzaldehyde)
1379686-48-2 structure
Product Name:3,5-dimethyl-4-(1-piperazinyl)-Benzaldehyde
CAS No:1379686-48-2
MF:C13H18N2O
MW:218.294823169708
CID:1105532
PubChem ID:57217621
Update Time:2025-04-20
3,5-dimethyl-4-(1-piperazinyl)-Benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3,5-dimethyl-4-(1-piperazinyl)-Benzaldehyde
- SCHEMBL2649639
- 1379686-48-2
- DTXSID601265685
- 3,5-Dimethyl-4-(1-piperazinyl)benzaldehyde
-
- Inchi: 1S/C13H18N2O/c1-10-7-12(9-16)8-11(2)13(10)15-5-3-14-4-6-15/h7-9,14H,3-6H2,1-2H3
- InChI Key: RBMZWTRMJMJYAS-UHFFFAOYSA-N
- SMILES: O=CC1C=C(C)C(=C(C)C=1)N1CCNCC1
Computed Properties
- Exact Mass: 218.141913202g/mol
- Monoisotopic Mass: 218.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 32.3Ų
3,5-dimethyl-4-(1-piperazinyl)-Benzaldehyde Related Literature
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Izumi Yamamoto,Gildas P. Deniau,Navnath Gavande,Mary Chebib,Graham A. R. Johnston,David O'Hagan Chem. Commun., 2011,47, 7956-7958
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Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
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Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
1379686-48-2 (3,5-dimethyl-4-(1-piperazinyl)-Benzaldehyde) Related Products
- 27913-99-1(4-(4-Methylpiperazin-1-yl)benzaldehyde)
- 736991-52-9(2-(Piperazin-1-yl)benzaldehyde)
- 27913-98-0(4-(piperazin-1-yl)benzaldehyde)
- 85803-62-9(2-(4-Methylpiperazin-1-yl)benzaldehyde)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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